68Zn

• IUPAC Name: zinc-68
• InChI: InChI=1S/Zn/i1+3
• InChI Key: HCHKCACWOHOZIP-AKLPVKDBSA-N
• Canonical SMILES: [Zn]
• Isomeric SMILES: [68Zn]
• Molecular Formula: Zn
• DSSTOX Substance ID: DTXSID60932090
• Molecular Weight: 67.924844 g/mol
• CAS No.: 14378-35-9

Description

68Zn, is a stable isotope of zinc with an atomic number of 30 and a mass number of 68. It contains 30 protons and 38 neutrons in its nucleus. This isotope is one of the five stable isotopes of zinc, which also include zinc-64, zinc-66, zinc-67, and zinc-70. Zinc-68 has a natural abundance of approximately 18.45% . It is commonly used in various scientific research applications due to its stability and unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: Zinc-68 can be produced through the irradiation of zinc-67 in a nuclear reactor. The process involves neutron capture, where zinc-67 absorbs a neutron and transforms into zinc-68. This method requires precise control of neutron flux and irradiation time to ensure the desired isotope is produced efficiently .

Industrial Production Methods: Industrial production of zinc-68 typically involves the use of enriched zinc-67 targets. These targets are placed in a nuclear reactor and subjected to neutron irradiation. The resulting zinc-68 is then separated and purified using chemical processes such as ion exchange chromatography and solvent extraction .

Chemical Reactions Analysis

Types of Reactions: Zinc-68, like other zinc isotopes, can undergo various chemical reactions, including:

Oxidation: Zinc-68 can react with oxygen to form zinc oxide (ZnO).

Reduction: Zinc-68 can be reduced from its ionic form (Zn^2+) to its metallic form (Zn) using reducing agents such as hydrogen gas.

Substitution: Zinc-68 can participate in substitution reactions, where it replaces another metal in a compound.

Common Reagents and Conditions:

Oxidation: Typically involves heating zinc-68 in the presence of oxygen or air.

Reduction: Commonly performed using hydrogen gas or other reducing agents at elevated temperatures.

Substitution: Often carried out in aqueous solutions with appropriate ligands and catalysts.

Major Products Formed:

Oxidation: Zinc oxide (ZnO)

Reduction: Metallic zinc (Zn)

Substitution: Various zinc-containing compounds depending on the reactants used.

Scientific Research Applications

Zinc-68 has a wide range of applications in scientific research, including:

Chemistry: Used as a tracer in studies of zinc’s chemical behavior and reaction mechanisms.

Biology: Employed in studies of zinc’s role in biological systems, including enzyme function and cellular processes.

Medicine: Utilized in medical imaging and diagnostic techniques, such as positron emission tomography (PET) scans.

Industry: Applied in the development of new materials and in the study of zinc’s properties in various industrial processes

Mechanism of Action

The mechanism by which zinc-68 exerts its effects is primarily related to its role as a structural and catalytic component in various biological and chemical systems. In biological systems, zinc-68 can bind to proteins and enzymes, influencing their structure and function. It can also participate in redox reactions, acting as an electron donor or acceptor. The pathways involved in these processes include zinc finger proteins, metalloproteins, and various enzymatic reactions .

Comparison with Similar Compounds

Zinc-64: Another stable isotope of zinc with a higher natural abundance (49.17%).

Zinc-66: A stable isotope with a natural abundance of 27.73%.

Zinc-67: A stable isotope with a lower natural abundance (4.04%).

Zinc-70: The least abundant stable isotope of zinc (0.61%).

Comparison: Zinc-68 is unique due to its specific neutron-to-proton ratio, which gives it distinct nuclear properties compared to other zinc isotopes. Its stability and moderate natural abundance make it particularly useful in scientific research, especially in studies requiring precise isotopic measurements. Unlike zinc-64, which is more abundant, zinc-68 offers a balance between availability and specificity for certain applications .

Synthesis routes and methods I

Procedure details

Hydroxylapatite in an amount of 1.0 kg is added to 10 liters of water together with 32 g of silver nitrate and 69 g of zinc nitrate, and then the whole was stirred to make a reaction. The solids are separated off to form a cake, then the cake is rinsed thoroughly with distilled water and dried. The washed cake is heated or fired at 1200° C. and powdered to provide the antibacterial hydroxylapatite carrying about 2% by weight of silver in a metallic state and 1.5% by weight of zinc in a metallic state.

Synthesis routes and methods II

Procedure details

The zinc chelate of ethylenediamine disuccinic acid is prepared by dissolving 0.0055 moles (1.64 g) of ethylenediamine disuccinic acid in 6.0 grams of deionized water and 3.2 grams of 25 percent NaOH (sodium hydroxide). A sample, 0.005 moles (0.68 g), of zinc chloride is added with stirring. The final pH is adjusted with 25 percent aqueous NaOH solution to a pH of 7.6 and deionized water is added to obtain a final solution containing 2.8 percent chelated zinc.

Synthesis routes and methods III

Procedure details

The reaction product of 0.81 g. of zinc oxide, 9.91 g. of dimethyl-n-octadecyl [3(trimethoxysilyl)propyl] ammonium chloride, 10.0 g. of 28% aqueous ammonia in 100 g. of 2-n-butoxyethanol, after overnight agitation, was diluted with 15.0 g. of additional 2-n-butoxyethanol and gave a clear, homogeneous solution of a zinc ammine siliconate with an Si/Zn ratio of 2.0/1.0. Upon air drying, the solution gave a non-tacky coating which was firm, soft, water-repellent and water-insoluble, but swollen by toluene.

Synthesis routes and methods IV

Procedure details

A zinc salt of methotrexate was prepared as follows. Methotrexate (3.0 g, 0.0066 moles) was dissolved in 600 ml methanol at room temperature with rapid stirring. A solution of zinc acetate (0.6 g, 0.0033 moles) in 2 ml methanol was added dropwise to the methotrexate solution. Immediate precipitation (flocculent) was observed. The mixture was stirred for one hour at room temperature. The mixture was then concentrated in a rotating evaporator (roto-vap) at 40° C. The residue obtained (3.2 g) was dried under high vacuum. (C20H22N8O5)2Zn, MW 974.29; percent zinc: 6.46 (found), 6.71 (theoretical).